Cas no 2351949-54-5 (4,4,5,5-tetramethyl-2-2-(prop-1-en-2-yl)phenyl-1,3,2-dioxaborolane)

• Product Name: 4,4,5,5-tetramethyl-2-2-(prop-1-en-2-yl)phenyl-1,3,2-dioxaborolane
• CAS No: 2351949-54-5
• MF: C₁₅H₂₁BO₂
• MW: 244.137044668198
• CID: 5672942
• PubChem ID: 11010172
• Update Time: 2025-05-25

4,4,5,5-tetramethyl-2-2-(prop-1-en-2-yl)phenyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5-tetramethyl-2-[2-(prop-1-en-2-yl)phenyl]-1,3,2-dioxaborolane
• 2351949-54-5
• EN300-26667235
• 1,3,2-Dioxaborolane, 4,4,5,5-tetramethyl-2-[2-(1-methylethenyl)phenyl]-
• 4,4,5,5-tetramethyl-2-2-(prop-1-en-2-yl)phenyl-1,3,2-dioxaborolane

• Inchi： 1S/C15H21BO2/c1-11(2)12-9-7-8-10-13(12)16-17-14(3,4)15(5,6)18-16/h7-10H,1H2,2-6H3
• InChI Key： LWXONQVEYWIGNC-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CC=2C(=C)C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 244.1634601g/mol
• Monoisotopic Mass: 244.1634601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• Density: 0.98±0.1 g/cm3(Predicted)
• Boiling Point: 339.3±21.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropenes

Additional information on 4,4,5,5-tetramethyl-2-2-(prop-1-en-2-yl)phenyl-1,3,2-dioxaborolane

Introduction to 4,4,5,5-Tetramethyl-2-(Prop-1-en-2-yl)Phenyl-1,3,2-Dioxaborolane (CAS No. 2351949-54-5)

The compound 4,4,5,5-tetramethyl-2-(prop-1-en-2-yl)phenyl-1,3,2-dioxaborolane, identified by the CAS registry number CAS No. 2351949-54-5, is a significant molecule in the field of organic chemistry. This compound belongs to the class of dioxaborolanes, which are known for their unique structural properties and versatile applications in chemical synthesis. The molecule's structure features a bicyclic framework with a boron atom at its core, surrounded by oxygen atoms and substituted with various methyl and propenyl groups. This combination of functional groups makes it highly reactive and valuable in various chemical transformations.

Recent studies have highlighted the importance of dioxaborolanes like 4,4,5,5-tetramethyl derivatives in catalytic processes. For instance, researchers have explored their role as precursors in the synthesis of complex organic molecules through transition metal-catalyzed coupling reactions. The presence of the propenyl group in this compound adds an additional layer of reactivity, enabling it to participate in ene reactions and other conjugate additions. These properties make it a valuable tool in the construction of biologically active compounds and advanced materials.

The synthesis of 4,4,5,5-tetramethyl-substituted dioxaborolanes has been a topic of interest in recent years. Chemists have developed efficient methods to prepare these compounds using organoboron reagents and transition metal catalysts. One notable approach involves the use of Suzuki-Miyaura coupling reactions under mild conditions. This method not only enhances the yield but also ensures high purity of the final product. The ability to control the stereochemistry during synthesis has further expanded its applicability in asymmetric catalysis.

In terms of applications, phenylboronate esters like this compound are widely used as intermediates in pharmaceutical chemistry. Their ability to undergo cross-coupling reactions has made them indispensable in drug discovery programs targeting various therapeutic areas such as oncology and infectious diseases. Additionally, these compounds find applications in polymer chemistry due to their ability to form stable covalent bonds under specific reaction conditions.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of dioxaborolane derivatives. Quantum mechanical calculations have revealed that the boron atom's electron-deficient nature plays a critical role in determining their reactivity towards nucleophiles and electrophiles. This understanding has enabled chemists to design more efficient reaction pathways for synthesizing complex molecules.

The environmental impact of using such compounds has also come under scrutiny. Researchers are actively exploring ways to minimize waste generation during their synthesis while maintaining high yields. Green chemistry principles are being integrated into synthetic protocols to ensure sustainability without compromising on product quality.

In conclusion, 4,4,5-tetramethyl-substituted dioxaborolanes represent a class of compounds with immense potential across multiple disciplines within organic chemistry. Their unique structural features and reactivity profiles make them invaluable tools for constructing complex molecules with precision and efficiency.